Cas no 796963-81-0 (1,2-Butanediol, 3,4-dimercapto-)

• Product name: 1,2-Butanediol, 3,4-dimercapto-
• CAS No: 796963-81-0
• MF: C₄H₁₀O₂S₂
• MW: 154.250998973846
• CID: 532373
• PubChem ID: 3027721

1,2-Butanediol, 3,4-dimercapto- Chemical and Physical Properties

Names and Identifiers

• 1,2-Butanediol, 3,4-dimercapto-
• 3,4-bis(sulfanyl)butane-1,2-diol
• DTXSID80388631
• A819118
• 3,4-Dimercapto-1,2-butanediol
• EK16080000
• SCHEMBL15611744
• 796963-81-0
• NIOSH/EK1608000
• 1,2-Dimercaptobutane-3,4-diol
• 3,4-dimercaptobutane-1,2-diol

• Inchi： InChI=1S/C4H10O2S2/c5-1-3(6)4(8)2-7/h3-8H,1-2H2
• InChI Key： LHOLVWOLWSNGKW-UHFFFAOYSA-N
• SMILES： C(C(C(CS)S)O)O

Computed Properties

• Exact Mass: 154.01222190g/mol
• Monoisotopic Mass: 154.01222190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 60
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5Ų
• XLogP3: -0.4